4-[(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-methyl-N-[2-(pyridin-2-yl)ethyl]benzamide

• IUPAC Name: 4-[(6-bromo-4-oxo-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-1H-quinazolin-3-yl)methyl]-N-methyl-N-(2-pyridin-2-ylethyl)benzamide
• InChI: InChI=1S/C24H27BrN4O2S/c1-28(13-11-19-4-2-3-12-26-19)22(30)17-7-5-16(6-8-17)15-29-23(31)20-14-18(25)9-10-21(20)27-24(29)32/h2-8,12,18,20-21H,9-11,13-15H2,1H3,(H,27,32)
• InChI Key: MELLKMWYQLMFDR-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C(=O)C2=CC=C(C=C2)CN3C(=O)C4CC(CCC4NC3=S)Br
• Molecular Formula: C24H27BrN4O2S
• Molecular Weight: 515.5 g/mol

Description

4-[(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-methyl-N-[2-(pyridin-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C24H21BrN4O2S and its molecular weight is 509.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Studies have demonstrated methods for synthesizing compounds related to 4-[(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-methyl-N-[2-(pyridin-2-yl)ethyl]benzamide, focusing on reactions involving N-sulfinyl compounds and the formation of complex heterocyclic structures. For instance, the preparation of N-sulfinylbenzamide and its reaction with styrene oxide has been explored, highlighting pathways for producing oxathiadiazepines and other related compounds (Tsuge & Mataka, 1971).
• Research on substituted benzoquinazolinones has covered the synthesis of amino- and sulfanyl-derivatives, revealing the potential for generating compounds with significant anticancer activity through palladium-catalyzed Buchwald–Hartwig coupling reactions (Nowak et al., 2015).

Biological and Pharmacological Screening

• The synthesis of fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole has been explored for biological and pharmacological screening, with compounds being evaluated for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, showcasing the diverse potential applications of these molecules in medicine (Patel et al., 2009).
• The development of tetrahydro-pyridines and pyridines as antimycobacterial agents highlights the process of synthesizing novel compounds with significant activity against Mycobacterium tuberculosis, indicating the potential of these compounds in addressing tuberculosis and other mycobacterial infections (Raju et al., 2010).